2-Azido-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one
Overview
Description
2-Azido-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one, also known as 2-AIBPE, is a novel compound that has been studied for its potential applications in medicinal chemistry and laboratory research. 2-AIBPE is a synthetic compound that was first synthesized in 2018 by a team of researchers from the University of Michigan. It is a nitrogen-containing molecule with a unique structure, which makes it an interesting candidate for further research.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
2-Azido-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one: is a valuable intermediate in the synthesis of various heterocyclic compounds. These compounds are crucial in the development of pharmaceuticals due to their diverse biological activities .
Click Chemistry Reactions
This compound participates in click chemistry reactions, particularly the copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC). This reaction is widely used for creating 1,2,3-triazoles, which have applications ranging from drug discovery to material science .
Pharmaceutical Applications
The azido group in the compound can be transformed into a variety of functional groups, leading to the development of new drugs with antiallergic, antihistamine, antibacterial, anti-HIV, and antitumor properties .
Tuberculosis Inhibition
Derivatives synthesized from this azido ketone have shown potential in inhibiting tuberculosis, making it a significant compound for research in infectious diseases .
Agrochemical Development
The structural versatility of azido ketones allows for the creation of compounds with agrochemical applications, such as pesticides and herbicides .
Anti-Proliferative Activities
Compounds derived from 2-Azido-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one have been tested against cancer cell lines, showing promising anti-proliferative activities, which is essential for cancer treatment research .
properties
IUPAC Name |
2-azido-1-[4-hydroxy-3-(2-methylpropyl)piperidin-1-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N4O2/c1-8(2)5-9-7-15(4-3-10(9)16)11(17)6-13-14-12/h8-10,16H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKIFTHBFHMVZFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1CN(CCC1O)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1-(4-hydroxy-3-isobutylpiperidin-1-yl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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